2-Methyl-2-(1-methyl-piperidin-3(r,s)-yl)-propionic acid methyl ester

• Molecular Formula: C11H21NO2
• Molecular Weight: 199.29 g/mol
• IUPAC Name: methyl 2-methyl-2-(1-methylpiperidin-3-yl)propanoate
• InChI: InChI=1S/C11H21NO2/c1-11(2,10(13)14-4)9-6-5-7-12(3)8-9/h9H,5-8H2,1-4H3
• InChI Key: BPAATDPSFNGSDQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1CCCN(C1)C)C(=O)OC

Description

2-Methyl-2-(1-methyl-piperidin-3(r,s)-yl)-propionic acid methyl ester is a useful research compound. Its molecular formula is C11H21NO2 and its molecular weight is 199.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

0.370 g of 2-methyl-2-piperidin-3(R,S)-yl-propionic acid methyl ester hydrochloride are dissolved in 0.5 ml of 3M NaOH. 2 ml of formic acid and 0.19 ml of formaldehyde (35% aqueous solution) are added and the reaction solution is warmed to 60° C. for 20 hours. The solution is cooled to room temperature, neutralised with 3M NaOH to pH 8-9 and extracted with dichloromethane (3×10 ml). The combined organic phases are washed with water (10 ml), dried over sodium sulphate and concentrated by evaporation. The residue is purified by means of flash chromatography (SiO2 60F) to provide the title compound as a colourless oil. Rf 0.19 (200:20:1 dichloromethane-methanol-25% conc. ammonia).